2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone

• CAS No.: 85238-64-8
• Molecular Formula: C32H54O6
• Molecular Weight: 534.8 g/mol
• IUPAC Name: hexyl 5-[4-(6-hexoxy-2-methyl-6-oxohexan-2-yl)-2,5-dihydroxyphenyl]-5-methylhexanoate
• InChI: InChI=1S/C32H54O6/c1-7-9-11-13-21-37-29(35)17-15-19-31(3,4)25-23-28(34)26(24-27(25)33)32(5,6)20-16-18-30(36)38-22-14-12-10-8-2/h23-24,33-34H,7-22H2,1-6H3
• InChI Key: ZJTCHWNYUAHHDJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC(=O)CCCC(C)(C)C1=CC(=C(C=C1O)C(C)(C)CCCC(=O)OCCCCCC)O

Description

2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone is a complex organic compound characterized by its unique structure, which includes multiple bonds, aromatic rings, and ester groups

Preparation Methods

The synthesis of 2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone involves several steps. One common method includes the reaction of 5-methyl-4-hexenoic acid (m)ethyl ester with appropriate reagents under controlled conditions . The reaction typically requires specific catalysts and solvents to achieve the desired product. Industrial production methods may involve scaling up this process with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of quinones, while reduction could yield hydroquinones.

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may be studied for its potential effects on cellular processes. In medicine, researchers are exploring its potential therapeutic properties, such as its role in treating certain diseases. Industrial applications include its use in the production of polymers and other materials .

Mechanism of Action

The mechanism of action of 2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone involves its interaction with specific molecular targets and pathways. The compound may exert its effects by modulating enzyme activity or interacting with cellular receptors. Detailed studies are required to fully elucidate the molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Compared to other similar compounds, 2,5-Di(1,1-dimethyl-4-hexyloxycarbonylbutyl)hydroquinone stands out due to its unique structural features and potential applications. Similar compounds include other hydroquinone derivatives, such as 1,4-dihydroxybenzene and 2,5-dihydroxyterephthalic acid. These compounds share some structural similarities but differ in their specific functional groups and applications .